Cas no 2229690-06-4 (1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene)

• Product Name: 1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene
• CAS No: 2229690-06-4
• MF: C₁₁H₁₂FN
• MW: 177.218086242676
• CID: 6241859
• PubChem ID: 165647352
• Update Time: 2025-10-29

1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1812098
• 1-[3-(aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene
• 2229690-06-4
• 1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene

• Inchi： 1S/C11H12FN/c1-9(8-13)2-3-10-4-6-11(12)7-5-10/h2-7H,1,8,13H2/b3-2+
• InChI Key： SXPFWZDLSTXYMB-NSCUHMNNSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(=C)CN

Computed Properties

• Exact Mass: 177.095377549g/mol
• Monoisotopic Mass: 177.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene

1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene: A Comprehensive Overview

1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene (CAS No. 2229690-06-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive structure, which combines a fluoro-substituted benzene ring with a conjugated butadiene moiety and an aminomethyl group. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications.

The aminomethyl group in 1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene is particularly noteworthy due to its reactivity and potential for further functionalization. This group can participate in a variety of chemical reactions, such as acylation, alkylation, and condensation reactions, which can be leveraged to synthesize more complex molecules. The presence of the fluoro-substituted benzene ring also imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

In the context of medicinal chemistry, 1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as a scaffold for designing small molecules that target specific biological pathways. For instance, researchers have investigated its ability to modulate enzymes involved in metabolic disorders and cancer. The conjugated butadiene moiety in the molecule can facilitate interactions with biological targets, while the aminomethyl group provides a handle for further functionalization to optimize pharmacological properties.

The synthesis of 1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene has been optimized using various methodologies. One common approach involves the reaction of 4-fluorobenzaldehyde with an appropriate amine followed by a Wittig reaction to introduce the butadiene moiety. Alternative synthetic routes have also been developed to improve yield and purity, making the compound more accessible for large-scale applications.

In addition to its potential in medicinal chemistry, 1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene has found applications in materials science. Its conjugated structure makes it suitable for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The electronic properties of the molecule can be fine-tuned by modifying the substituents on the benzene ring or the butadiene moiety, allowing for the design of materials with tailored optoelectronic properties.

The physical and chemical properties of 1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene have been extensively studied using various analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been used to confirm its structure and purity, while mass spectrometry (MS) has provided insights into its fragmentation patterns. Computational methods have also been employed to predict its electronic structure and reactivity, which can guide experimental efforts in optimizing its synthesis and applications.

In conclusion, 1-[3-(Aminomethyl)buta-1,3-dien-1-yl]-4-fluorobenzene (CAS No. 2229690-06-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups offers a wide range of opportunities for further research and development. As ongoing studies continue to uncover new applications and properties of this molecule, it is likely to play an increasingly important role in advancing various scientific fields.